(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)(4-(3-(trifluoromethyl)benzoyl)piperazin-1-yl)methanone

• IUPAC Name: [4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C20H21F3N4O2/c21-20(22,23)15-5-3-4-14(12-15)18(28)25-8-10-26(11-9-25)19(29)16-13-24-27-7-2-1-6-17(16)27/h3-5,12-13H,1-2,6-11H2
• InChI Key: CXMHRPQSNAUDNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)C(=O)N3CCN(CC3)C(=O)C4=CC(=CC=C4)C(F)(F)F)C1
• Molecular Formula: C20H21F3N4O2
• Molecular Weight: 406.4 g/mol
• CAS No.: 2034452-59-8

Description

The compound is a derivative of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine. It has been studied as a potential anti-Hepatitis B Virus (HBV) therapeutic agent. The compound is part of a series of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (THPP) compounds that have been found to effectively inhibit a broad range of nucleos(t)ide-resistant HBV variants.

Scientific Research Applications

Molecular Interactions and Pharmacophore Models

A study detailed the molecular interaction of a structurally related antagonist with the CB1 cannabinoid receptor, highlighting the use of conformational analysis and 3D-QSAR models to understand receptor-ligand interactions. This research contributes to the design of receptor-specific drugs by identifying key conformations and interactions crucial for binding affinity and activity (Shim et al., 2002).

Synthesis and Antimicrobial Activity

Research on the synthesis of new pyridine derivatives, including the process of condensing acid chlorides with piperazine derivatives, resulted in compounds with variable and modest antimicrobial activity against bacteria and fungi. This study showcases the chemical synthesis techniques and antimicrobial evaluation methods used in pharmaceutical chemistry (Patel et al., 2011).

Antiproliferative and Structural Analysis

A novel bioactive heterocycle involving the synthesis from benzo[d]isoxazole and evaluation for antiproliferative activity was characterized using various spectroscopic methods and X-ray diffraction studies. This work illustrates the process of discovering new compounds with potential therapeutic applications, along with detailed structural analysis techniques (Benaka Prasad et al., 2018).

Design, Synthesis, and Evaluation of Anticonvulsant Agents

The design and synthesis of novel compounds as sodium channel blockers and their evaluation as anticonvulsant agents highlight the multidisciplinary approach involving organic synthesis, pharmacology, and in vitro testing. This research provides insight into the development of new therapeutics for neurological disorders (Malik & Khan, 2014).

Mechanism of Action

Target of Action

The primary target of this compound is the Hepatitis B Virus (HBV) core protein . This protein plays a crucial role in the life cycle of the virus, making it an attractive target for potential anti-HBV therapies .

Mode of Action

The compound acts as a Core Protein Allosteric Modulator (CpAM) . It interacts with the HBV core protein, effectively inhibiting a wide range of nucleoside-resistant HBV mutants . This interaction leads to changes in the conformation of the core protein, disrupting its function and thus the life cycle of the virus .

Biochemical Pathways

The compound affects the HBV replication pathway . By modulating the conformation of the core protein, it disrupts the assembly and disassembly of the HBV nucleocapsid, a critical step in the replication of the virus . The downstream effects include a reduction in the production of new virus particles .

Result of Action

The result of the compound’s action is a significant reduction in the HBV DNA viral load . This means fewer new virus particles are produced, which could lead to a decrease in the severity of the infection .